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CAS No.: 27939-60-2
Cat. No.: S1897961

Compound Focus: Trivertal

Get Quote

Trivertal, also known as 2,4-dimethyl-3-cyclohexenecarboxaldehyde, is primarily recognized for its

chemical properties and applications in organic synthesis.

Property Description

CAS Reg. No. 27939-60-2 (other no.: 68039-49-6) [1] [2]
Molecular C(9)H{14)O [1][2]

Formula

Molar Mass 138.21 g/mol [1] [2]

IUPAC Name 1,2-dimethylcyclohex-3-ene-1-carbaldehyde [1]

Key Feature

Primary Use

Two chiral centers; commercial product is a ~95:5 mixture of cis and trans isomers

[1] [2]

Fragrance ingredient ("2,4-ivy carbaldehyde") providing a green, natural scent [1]

[2]

Primary Application in Catalysis

The most significant documented scientific application of Trivertal is its role as a precursor in synthesizing
cyclic (alkyl)(amino)carbenes (CAACs) [1] [2] [3]. These CAACs are valuable as ligands for transition-
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metal catalysts, enhancing performance in reactions such as gold(I)-catalyzed hydroamination of internal

alkynes [1] [2]. The synthetic pathway is outlined below.

Enamine
(94% vyield)

Intermediate
(90% yield)

Cyclic Aldiminium Salt
(74% yield)
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Preliminary Biological Activity and Research Gaps

While not a defined mechanism of action, some studies note potential biological properties that require

further investigation.

¢ Antimicrobial Properties: One study noted that essential oils containing Trivertal showed
antimicrobial activity, with provided Minimum Inhibitory Concentration (MIC) values [1]. This data is
preliminary and not specific to the isolated Trivertal compound.

. . Minimum Inhibitory Concentration Minimum Bactericidal Concentration
Microorganism
(MIC) (%) (MBC) (%)
E. coli 0.5 1.0
S. aureus 0.3 0.6
C. albicans 0.4 0.8

Table: Reported antimicrobial activity of an essential oil containing Trivertal [1]

¢ Natural Occurrence: Trivertal has been identified as a minor constituent in the essential oil of
Murraya koenigii (curry leaf) [1].

How to Propose Further Research

To advance the understanding of Trivertal's potential biological interactions, you could:

¢ Investigate Signaling Pathways: Explore its effects on well-known pathways relevant to your
therapeutic area of interest (e.g., Apoptosis, NF-kB, MAPK, or JAK-STAT) [4] [5].

o Establish Experimental Protocols: Adhere to reporting standards like the SPIRIT 2025 statement
for designing rigorous experimental protocols [6].

¢ Leverage Known Chemistry: Its established role in stabilizing carbenes for catalysis may inspire
analogous investigations into its behavior in biological systems.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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